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Compound of Interest

Compound Name: D-Glucose-13C-4

Cat. No.: B12415521

For researchers, scientists, and drug development professionals, the proper handling of
isotopically labeled compounds is paramount for both personal safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for D-
Glucose-13C-4, including operational and disposal plans.

Personal Protective Equipment (PPE)

When handling D-Glucose-13C-4, a stable, non-radioactive isotope-labeled sugar, adherence
to standard laboratory safety protocols is crucial. The following personal protective equipment
is recommended to minimize exposure and ensure safe handling.[1][2][3][4]
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PPE Category Item Specifications and Use

) Safety glasses with side Essential to protect eyes from
Eye Protection ) ] ]
shields or goggles potential dust particles.[1]

Minimum requirement for

_ _ o handling. It is advisable to
Hand Protection Disposable nitrile gloves ) ) )
change gloves immediately if

they become contaminated.

Standard practice to protect
Body Protection Laboratory coat skin and clothing from potential

spills.

Recommended when there is
) ) NIOSH/CEN approved a potential for dust formation
Respiratory Protection ) o
respirator or when working in poorly

ventilated areas.

Operational Plan: Step-by-Step Handling Protocol

Following a structured workflow ensures both safety and the integrity of the experiment.
1. Pre-Handling Preparation:

o Hazard Assessment: Before starting any procedure, perform a risk assessment specific to
your experiment.

o Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh
boats), and labeled waste containers are readily accessible.

o Work Area: Prepare a clean, designated area for handling the compound. For procedures
that may generate dust, a chemical fume hood should be utilized.

2. Handling the Solid Compound:

o Don PPE: Put on the appropriate personal protective equipment as outlined in the table
above.
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Weighing: Carefully weigh the desired amount of D-Glucose-13C-4. To minimize dust
creation, handle the powder gently. If dust is generated, ensure proper ventilation or use
respiratory protection.

Solution Preparation: When preparing a solution, slowly add the solid D-Glucose-13C-4 to
the solvent to avoid splashing.

. Storage:
Keep the container tightly closed.

Store at room temperature, away from light and moisture.

Disposal Plan

Proper disposal of D-Glucose-13C-4 and associated waste is critical to maintain a safe
laboratory environment and comply with regulations.

Waste Segregation:

Solid Waste: Collect unused D-Glucose-13C-4 powder and contaminated disposable items
(e.g., weigh boats, gloves, paper towels) in a designated, sealed, and clearly labeled waste
container.

Liquid Waste: Collect aqueous solutions of D-Glucose-13C-4 in a separate, clearly labeled
waste container. Do not pour solutions down the drain unless permitted by your institution's
and local regulations.

Disposal Procedures:

o Labeling: All waste containers must be clearly labeled with "D-Glucose-13C-4 Waste" and
any solvents used.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
environmental regulations. It is best practice to consult your institution's Environmental
Health and Safety (EHS) office for specific guidance on chemical waste disposal. Surplus
and non-recyclable solutions should be offered to a licensed disposal company. D-Glucose-
13C-4 is not classified as dangerous goods for transport.
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Quantitative Data

The following table summarizes key quantitative data for D-Glucose-13C-4.

Property Value

Molecular Weight 181.15 g/mol

Appearance White, crystalline powder
Storage Temperature Room temperature

Oral LD50 (Rat) 25800 mg/kg (for D-Glucose)

Experimental Workflow

The following diagram illustrates the standard workflow for handling D-Glucose-13C-4 in a
laboratory setting.
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1. Hazard Assessment

2. Gather Materials & PPE

3. Prepare Work Area

4. Don PPE

5. Weigh Compound

6. Prepare Solution (if needed)

-

9. Segregate Waste

10. Label Waste Containers

11. Dispose via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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